5-chloro-N-(2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-hydroxyethyl)thiophene-2-sulfonamide

• IUPAC Name: 5-chloro-N-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C14H14ClNO5S2/c15-13-3-4-14(22-13)23(18,19)16-8-10(17)9-1-2-11-12(7-9)21-6-5-20-11/h1-4,7,10,16-17H,5-6,8H2
• InChI Key: BCTQBJYTNSFULS-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C(CNS(=O)(=O)C3=CC=C(S3)Cl)O
• Molecular Formula: C14H14ClNO5S2
• Molecular Weight: 375.9 g/mol

Description

The compound is a sulfonamide derivative, which is a functional group that is often found in various pharmaceutical drugs. The presence of the dihydrobenzo[b][1,4]dioxin moiety suggests that this compound may have interesting biological activities.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied using X-ray crystallography. This technique can provide detailed information about the arrangement of atoms within the molecule.

Chemical Reactions Analysis

The chemical reactions of this compound are likely to be influenced by the functional groups present in the molecule. For example, the sulfonamide group might undergo hydrolysis under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, and reactivity.

Scientific Research Applications

Antimicrobial Activity

The 1,2,4-benzothiadiazine-1,1-dioxide ring, which includes our compound of interest, has demonstrated antimicrobial properties. Researchers have reported its effectiveness against various bacteria and fungi. .

Other Therapeutic Efforts

Functional groups at different positions on the 1,2,4-benzothiadiazine-1,1-dioxide ring contribute to its diverse activities. .

Future Directions

The future research directions for this compound could include studying its biological activity, optimizing its synthesis, and investigating its mechanism of action.